Cas no 134321-95-2 (4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol)

• Product Name: 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol
• CAS No: 134321-95-2
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5573592
• Update Time: 2025-06-20

4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol

• Inchi： 1S/C10H10BrNO/c1-10(2,13)6-5-9-4-3-8(11)7-12-9/h3-4,7,13H,1-2H3
• InChI Key： DQKLIZHGFUQVIS-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC1=NC=C(Br)C=C1

Additional information on 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol

Chemical Profile of 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol (CAS No. 134321-95-2)

4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol (CAS No. 134321-95-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated pyridine core and a terminal alkyne functionality, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and synthetic chemistry. The presence of both bromo and alkyne moieties offers versatile reactivity, enabling diverse chemical modifications and functionalizations that are critical for developing novel therapeutic agents.

The 5-Bromo-pyridin-2-yl substituent is particularly noteworthy, as halogenated pyridines are widely recognized for their role in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. Pyridine derivatives have been extensively studied for their pharmacological properties, with applications ranging from antiviral to anticancer agents. The incorporation of a bromine atom at the 5-position of the pyridine ring not only introduces electrophilic reactivity but also serves as a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The 2-methyl-but-3-yn-2-ol moiety adds an additional layer of functional diversity to the compound. The terminal alkyne group is highly reactive and can undergo various transformations, including hydrogenation, oxidation, or coupling reactions with other alkynes or azides via the Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is particularly valuable in the synthesis of macrocycles and polycyclic compounds, which are often found in biologically active molecules. Moreover, the presence of a hydroxyl group adjacent to the alkyne provides an opportunity for further derivatization, such as etherification or esterification, which can modulate the physicochemical properties of the compound.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing heterocyclic frameworks. For instance, studies have demonstrated its role as an intermediate in the synthesis of substituted pyridines via palladium-catalyzed cross-coupling reactions. These transformations have been particularly relevant in developing small-molecule inhibitors targeting enzyme-protein interactions. The bromine atom on the pyridine ring facilitates these reactions by serving as a leaving group or by participating in metal-mediated coupling processes.

In the realm of drug discovery, 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol has been explored as a precursor for kinase inhibitors and other enzyme-targeted therapeutics. The pyridine scaffold is commonly found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds with biological targets, enhancing binding affinity. The alkyne functionality allows for further derivatization into more complex structures, such as tetrahydroquinolines or benzothiophenes, which have shown promise in preclinical studies for their anti-inflammatory and anticancer properties.

The compound’s potential extends beyond kinase inhibition; it has also been investigated for its role in developing antiviral agents. Pyridine derivatives have been reported to interfere with viral replication by inhibiting essential enzymes or disrupting protein-protein interactions. The bromine atom’s reactivity enables modifications that can fine-tune pharmacokinetic profiles, such as improving solubility or reducing metabolic clearance. These attributes make 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol a valuable building block in medicinal chemistry libraries designed for high-throughput screening.

From a synthetic chemistry perspective, this compound exemplifies the importance of multifunctional intermediates in streamlining drug development pipelines. The combination of bromo, alkyne, and hydroxyl functionalities allows chemists to employ a wide array of reaction protocols with minimal purification steps. This efficiency is crucial in reducing time-to-market for new therapeutics and optimizing resource utilization in research laboratories.

Future research directions may focus on exploring novel derivatives of 4-(5-Bromo-pyridin-2-yl)-2-methyl-but-3-yn-2-ol through computational modeling and structure-based drug design. Advances in machine learning algorithms have enabled researchers to predict binding affinities and optimize molecular structures with unprecedented accuracy. By leveraging these tools, scientists can rapidly identify analogs with enhanced potency or selectivity against biological targets.

The compound’s versatility also makes it suitable for material science applications beyond pharmaceuticals. For example, its ability to undergo polymerization reactions could lead to the development of novel functional materials with applications in electronics or coatings. The alkyne group’s reactivity allows for covalent attachment to surfaces or incorporation into polymer backbones, resulting in materials with tailored properties such as conductivity or biocompatibility.

In conclusion,4-(5-Bromo-pyridin-2-ylyl)-methyl-but-a-a-yne-a-a-diol (CAS No 13432195a) represents a fascinating chemical entity with broad applications across multiple disciplines including pharmaceuticals medicinal chemistry material science aaand computational biology Its unique structural features offer numerous opportunities for innovation aaand highlight its significance as aa valuable intermediate aafor future research endeavors